Cas no 70978-89-1 (4-(2-phenoxyethoxy)piperidine)

• Product Name: 4-(2-phenoxyethoxy)piperidine
• CAS No: 70978-89-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 4154279
• PubChem ID: 14022391
• Update Time: 2025-08-05

4-(2-phenoxyethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2-phenoxyethoxy)-
• 4-(2-phenoxyethoxy)piperidine
• AKOS000190003
• DTXSID401308136
• EN300-146588
• 70978-89-1

• Inchi： 1S/C13H19NO2/c1-2-4-12(5-3-1)15-10-11-16-13-6-8-14-9-7-13/h1-5,13-14H,6-11H2
• InChI Key： XSADPCARLFCVPX-UHFFFAOYSA-N
• SMILES： N1CCC(OCCOC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-phenoxyethoxy)piperidine

Comprehensive Overview of 4-(2-phenoxyethoxy)piperidine (CAS No. 70978-89-1): Properties, Applications, and Industry Insights

4-(2-phenoxyethoxy)piperidine (CAS No. 70978-89-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a phenoxyethoxy side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₃H₁₉NO₂ and molecular weight of 221.30 g/mol make it particularly valuable for designing bioactive molecules with enhanced pharmacokinetic properties.

Recent studies highlight the compound's role in developing central nervous system (CNS) therapeutics, aligning with growing interest in neuropharmacology solutions. Researchers are investigating its potential as a building block for G-protein coupled receptor (GPCR) modulators, a hot topic in drug discovery forums. The piperidine core contributes to blood-brain barrier penetration, while the phenoxyethoxy moiety offers tunable lipophilicity – a combination frequently searched by medicinal chemists optimizing drug-like properties.

From a synthetic chemistry perspective, 70978-89-1 demonstrates remarkable stability under various reaction conditions. Analytical data shows melting points between 45-48°C and boiling points around 320°C, with solubility profiles favoring organic solvents like dichloromethane and ethyl acetate. These characteristics make it particularly useful for multistep synthesis workflows, a frequent search term among process chemists. Quality control protocols typically employ HPLC purity analysis (often >98%) and spectroscopic verification (IR, NMR, MS), addressing common queries about compound characterization.

The compound's applications extend to material science innovations, where researchers utilize its amphiphilic nature to develop functional polymers. Patent literature reveals its incorporation into photoactive materials and liquid crystal formulations, responding to industry demand for advanced organic electronic components. This dual applicability in life sciences and materials research positions 4-(2-phenoxyethoxy)piperidine as a cross-disciplinary molecule of interest.

Regulatory considerations for CAS 70978-89-1 emphasize standard laboratory safety protocols, with SDS data recommending proper ventilation and PPE. Environmental fate studies indicate moderate biodegradability, prompting sustainable chemistry discussions about green synthesis routes – a trending topic in chemical manufacturing. The compound's ECHA registration status and REACH compliance information frequently appear in regulatory search queries from industrial users.

Market analysis shows growing demand for high-purity 4-(2-phenoxyethoxy)piperidine, particularly from contract research organizations and academic laboratories. Suppliers increasingly highlight batch-to-batch consistency and custom synthesis options in product listings, addressing key purchaser concerns. Technical discussions often focus on scale-up challenges and cost-effective production methods, reflecting practical industry considerations.

Emerging research directions include exploring the compound's potential in catalysis and asymmetric synthesis, with particular interest in its chiral derivatives. Recent conference presentations have highlighted its use in constructing molecular cages and supramolecular architectures, tapping into the nanotechnology boom. These applications respond to frequent searches about advanced organic frameworks and molecular design strategies.

Analytical method development for 70978-89-1 remains an active area, with published protocols for GC-MS quantification and stability-indicating assays. Stability studies under various storage conditions (recommended 2-8°C under inert atmosphere) provide practical guidance for laboratory handling, addressing common user questions about compound shelf life and storage best practices.

The scientific literature documents innovative uses of 4-(2-phenoxyethoxy)piperidine in combinatorial chemistry and parallel synthesis platforms. Its compatibility with microwave-assisted reactions and flow chemistry systems makes it relevant to modern high-throughput screening methodologies. These applications align with pharmaceutical industry trends toward accelerated drug discovery processes.

Quality assurance protocols for CAS 70978-89-1 typically include residual solvent analysis and heavy metal screening, meeting stringent pharmaceutical-grade standards. Certificate of Analysis (CoA) parameters such as water content (KF titration) and optical purity (chiral HPLC) frequently appear in technical specifications, responding to quality control professionals' search patterns.

Future prospects for this compound include potential applications in bioconjugation chemistry and prodrug development, particularly for targeted drug delivery systems. The PEG-like character of its ethoxy linkage sparks interest in solubility enhancement strategies, a persistent challenge in formulation science. These directions correspond with increasing searches for drug delivery solutions and formulation additives.

In summary, 4-(2-phenoxyethoxy)piperidine (CAS No. 70978-89-1) represents a multifaceted chemical tool with expanding applications across drug discovery, materials science, and synthetic methodology. Its balanced physicochemical profile and structural versatility continue to inspire innovative research across multiple scientific disciplines, making it a compound of enduring interest to both academic and industrial researchers.